Cas no 41496-44-0 (3-(2,5-dimethylphenyl)propanal)

• Product Name: 3-(2,5-dimethylphenyl)propanal
• CAS No: 41496-44-0
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 832746
• PubChem ID: 20521778
• Update Time: 2025-05-26

3-(2,5-dimethylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 2,5-diMethyl-
• 2,5-DIMETHYL-BENZENEPROPANAL
• 3-(2,5-Dimethylphenyl)propanal
• 3-(2,5-dimethylphenyl)propanal

• Inchi： 1S/C11H14O/c1-9-5-6-10(2)11(8-9)4-3-7-12/h5-8H,3-4H2,1-2H3
• InChI Key： FEONHQQIHJWJPS-UHFFFAOYSA-N
• SMILES： O=CCCC1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 162.104465066g/mol
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes

Additional information on 3-(2,5-dimethylphenyl)propanal

3-(2,5-Dimethylphenyl)Propanal (CAS No. 41496-44-0): A Comprehensive Overview

3-(2,5-Dimethylphenyl)Propanal, also known by its CAS registry number 41496-44-0, is a versatile organic compound with significant applications in various industries. This compound is a derivative of propanal, featuring a substituted phenyl group at the third carbon position. The presence of two methyl groups on the phenyl ring (at positions 2 and 5) imparts unique chemical properties, making it a valuable intermediate in organic synthesis. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements related to 3-(2,5-Dimethylphenyl)Propanal.

The molecular structure of 3-(2,5-Dimethylphenyl)Propanal consists of a three-carbon aldehyde chain attached to a dimethyl-substituted phenyl group. This arrangement not only enhances its stability but also facilitates its reactivity in various chemical reactions. The compound is typically synthesized through Friedel-Crafts alkylation or acylation reactions, where the phenyl ring undergoes substitution to accommodate the aldehyde group. Recent studies have explored alternative methods to improve the yield and efficiency of these reactions, leveraging catalysts such as zeolites or transition metal complexes.

One of the most notable applications of 3-(2,5-Dimethylphenyl)Propanal is in the fragrance and flavor industries. Its pleasant aroma and stability make it an ideal component in perfumes, cosmetics, and food additives. Additionally, this compound serves as a key intermediate in the synthesis of pharmaceuticals and agrochemicals. For instance, it has been used in the development of insecticides and herbicides due to its ability to interact with specific biochemical pathways.

Recent research has highlighted the potential of 3-(2,5-Dimethylphenyl)Propanal in materials science. Scientists have investigated its use as a precursor for synthesizing advanced polymers and nanoparticles. By incorporating this compound into polymer matrices, researchers have achieved enhanced mechanical properties and thermal stability. Furthermore, studies have explored its role in drug delivery systems, where it acts as a biocompatible carrier for therapeutic agents.

In terms of environmental impact, 3-(2,5-Dimethylphenyl)Propanal has been subjected to rigorous testing to assess its biodegradability and toxicity. Results indicate that under controlled conditions, the compound undergoes efficient biodegradation without posing significant risks to aquatic ecosystems. These findings are crucial for ensuring sustainable practices in its production and application.

The synthesis of 3-(2,5-Dimethylphenyl)Propanal has also been optimized through green chemistry principles. Traditional methods often involve hazardous solvents and reagents; however, modern approaches utilize solvent-free conditions or renewable resources to minimize environmental footprint. For example, microwave-assisted synthesis has emerged as a promising technique for producing this compound with high efficiency and reduced energy consumption.

Looking ahead, the demand for 3-(2,5-Dimethylphenyl)Propanal is expected to grow due to its expanding applications in specialty chemicals and pharmaceuticals. Researchers are actively exploring new pathways for its synthesis and utilization in emerging fields such as nanotechnology and bioengineering. The compound's unique combination of reactivity and stability positions it as a cornerstone in modern organic chemistry.

In conclusion,3-(2,5-Dimethylphenyl)Propanal (CAS No. 41496-44-0) is a multifaceted compound with diverse applications across various industries. Its structural properties make it an invaluable tool in organic synthesis while ongoing research continues to uncover novel uses that enhance its utility further.